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Compound of Interest

Compound Name: Fto-IN-5

Cat. No.: B14760657 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for Fto-IN-5 is not publicly available. The

following guidance is based on best practices for handling potentially hazardous research

chemicals and data for structurally related compounds, such as furan derivatives. Researchers

must consult with their institution's Environmental Health and Safety (EHS) department for

specific handling and disposal requirements.

Fto-IN-5 is a potent and selective inhibitor of the fat mass and obesity-associated protein (FTO)

and should be handled with care in a laboratory setting.[1] Due to the lack of specific safety

data, a cautious approach is necessary. All handling and disposal procedures should be

conducted in a well-ventilated area, preferably within a chemical fume hood, while wearing

appropriate personal protective equipment (PPE).

Personal Protective Equipment (PPE)
Proper selection and use of PPE are the first line of defense against potential exposure. The

following table summarizes the recommended PPE for handling Fto-IN-5.
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Body Part Required PPE
Specifications and Best
Practices

Hands Chemical-resistant gloves

Nitrile or neoprene gloves are

recommended. Inspect gloves

for any signs of degradation

before use and change them

immediately upon

contamination.[2]

Eyes & Face
Chemical Splash Goggles or

Face Shield

Goggles should provide a

complete seal around the

eyes. A face shield may be

worn in conjunction with

goggles for added protection

against splashes.

Body Flame-Retardant Lab Coat

The lab coat should be fully

buttoned with sleeves rolled

down to prevent skin

exposure.

Respiratory
Chemical Fume Hood or

Respirator

All manipulations of Fto-IN-5

should be performed within a

certified chemical fume hood.

[2][3] If a fume hood is not

available, a NIOSH-approved

respirator with organic vapor

cartridges is required.[2]

Legs & Feet
Full-Length Pants & Closed-

Toed Shoes

Ensure no skin is exposed

between the shoe and ankle.

Operational Plan: Step-by-Step Handling Protocol
1. Preparation and Handling:

Before handling, ensure that an emergency eyewash station and safety shower are readily

accessible.
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All work with Fto-IN-5 should be conducted in a designated area within a chemical fume

hood to minimize inhalation exposure.

Avoid direct contact with the skin, eyes, and clothing.

Do not eat, drink, or smoke in the area where the chemical is handled.

2. Spill Management:

In the event of a spill, immediately evacuate non-essential personnel from the area.

Ensure the area is well-ventilated and eliminate any potential ignition sources.

Wearing the appropriate PPE, contain the spill using an inert absorbent material such as

vermiculite or sand.

Use non-sparking tools to collect the absorbed material and place it in a designated, sealed

hazardous waste container.

Thoroughly clean the spill area with a suitable solvent, and collect the cleaning materials as

hazardous waste.

Disposal Plan: Step-by-Step Disposal Protocol
1. Waste Segregation and Collection:

Designate a specific, leak-proof, and clearly labeled hazardous waste container for Fto-IN-5
and any contaminated materials (e.g., pipette tips, gloves, absorbent paper).

The container should be made of a material compatible with organic compounds.

Do not mix Fto-IN-5 waste with other waste streams unless explicitly permitted by your

institution's EHS guidelines.

2. Labeling and Storage:

Clearly label the hazardous waste container with the full chemical name "Fto-IN-5," the

appropriate hazard warnings (e.g., "Caution: Research Chemical," "Potentially Hazardous"),
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and the date of accumulation.

Store the sealed waste container in a designated, cool, and well-ventilated secondary

containment area, away from incompatible materials.

3. Final Disposal:

Under no circumstances should Fto-IN-5 be disposed of down the drain or in regular trash.

Arrange for the collection and disposal of the hazardous waste through your institution's EHS

department or a licensed chemical waste disposal company.
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Workflow for the safe handling and disposal of Fto-IN-5.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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